(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one
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Description
Physical and Chemical Properties Analysis
The physical and chemical properties of “(2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one” such as melting point, boiling point, and density are not provided in the search results . For detailed property data, it is recommended to refer to specialized chemical databases or literature.Scientific Research Applications
Synthesis and Chemical Properties
- The condensation of thiophen-2-yl prop-2-enals with nitro-substituted CH acids leads to the synthesis of geminally activated nitro dienes. This process demonstrates the compound's role in the creation of diverse molecular structures, confirmed via NMR and IR spectroscopy (Baichurin et al., 2019).
- (2E)-1-(2,5-Dimethyl-3-thienyl)-3-(4-nitrophenyl)propenone was synthesized through a reaction involving 3-acetyl-2,5-dimethylthiophene and 4-nitrobenzaldehyde, showcasing the compound's utility in chemical synthesis. The structure was fully characterized by various spectroscopic methods, highlighting its potential for further chemical and physical studies (Asiri et al., 2011).
Material Science and Electrochemistry
- Studies on soluble conducting polymers, where thiophenyl-derivatized compounds play a crucial role, indicate the potential for applications in electrochromic devices due to their polymerization and characterization properties, including spectroelectrochemistry analysis (Variş et al., 2006).
- The corrosion inhibition performance of yttrium 3-(4-nitrophenyl)-2-propenoate for copper alloy in chloride solution demonstrates the applicability of nitrophenyl-propenone derivatives in protective surface treatments, highlighting their importance in material preservation and engineering (Nam et al., 2016).
Photophysical Studies
- The effect of solvent polarity on the photophysical properties of chalcone derivatives, including compounds similar to (2E)-1-(3-Nitrophenyl)-3-(thiophen-2-yl)prop-2-en-1-one, was explored. These studies help understand the solvatochromic effects on absorption and fluorescence, indicating the compounds' suitability for advanced optical and electronic applications (Kumari et al., 2017).
Properties
IUPAC Name |
(E)-1-(3-nitrophenyl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO3S/c15-13(7-6-12-5-2-8-18-12)10-3-1-4-11(9-10)14(16)17/h1-9H/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXGFLBXACOBKOU-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.